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Compound of Interest

Tri(Amino-PEG3-amide)-amine
TFA

Cat. No.: B12413365

Compound Name:

Essential Safety and Handling Guide for
Tri(Amino-PEG3-amide)-amine TFA

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Tri(Amino-PEG3-amide)-amine TFA.
The information is compiled from available safety data and best practices for handling related
chemical compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) is not publicly available, the compound is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Due
to its chemical structure containing amine groups and a trifluoroacetate (TFA) salt, it should be
handled with caution, drawing parallels from similar aliphatic amines and TFA compounds
which can be corrosive and cause severe skin and eye damage.[2][3][4]

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification

Chemical splash goggles meeting ANSI Z.87.1
) standard are mandatory. A face shield should be
Eye and Face Protection ) o
worn over goggles when there is a significant

risk of splashes.[2][3]

A lab coat or chemical-resistant apron is
required to protect against skin contact.[2][4]
Chemical-resistant gloves (e.g., nitrile,

Skin Protection neoprene) are mandatory. For extended contact,
consult the glove manufacturer's resistance
guide.[2][3] Closed-toe shoes and long pants

must be worn.[2]

All work should be conducted in a certified
chemical fume hood to prevent inhalation of any
) ) potential vapors or aerosols.[2][3] If engineering
Respiratory Protection ] o
controls are insufficient, a NIOSH-approved
respirator with appropriate cartridges should be

used.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for the safe handling of Tri(Amino-PEG3-
amide)-amine TFA.

2.1. Receiving and Storage
e Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents and acids.[5]

e The recommended storage temperature is -20°C.

2.2. Preparation and Weighing
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o Preparation: Before handling, ensure that a chemical spill kit appropriate for amines is
readily available. Assemble all necessary equipment and reagents.

» Donning PPE: Put on all required PPE as outlined in Table 1 before entering the designated
work area.

» Weighing: Conduct all weighing operations within a certified chemical fume hood to minimize
inhalation exposure. Avoid creating dust.

2.3. Dissolution and Use

o Dissolution: When preparing solutions, slowly add the solid compound to the solvent to avoid
splashing. This compound is soluble in water, DMSO, DCM, and DMF.

e Handling Solutions: Keep containers tightly closed when not in use.[4] Avoid contact with
skin, eyes, and clothing.[2]

o Post-Experiment: After use, decontaminate all surfaces and equipment that may have come
into contact with the chemical.

Disposal Plan

Proper disposal of Tri(Amino-PEG3-amide)-amine TFA and contaminated materials is crucial
to prevent environmental harm, given its high aquatic toxicity.[1]

3.1. Waste Segregation and Collection

e Solid Waste: Collect unused solid Tri(Amino-PEG3-amide)-amine TFA and any materials
contaminated with it (e.g., weighing paper, gloves, pipette tips) in a designated, clearly
labeled hazardous waste container.

 Liquid Waste: Collect solutions containing Tri(Amino-PEG3-amide)-amine TFA in a
separate, labeled hazardous waste container. Do not pour down the drain.

o Never mix this waste with incompatible materials.

3.2. Container Management
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» Use containers that are chemically compatible and can be tightly sealed.

¢ Do not overfill waste containers; a recommended maximum is 75% capacity to allow for
expansion.[6]

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area.

3.3. Final Disposal

» Dispose of all waste through your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal service.[1][6]

o Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first
rinseate must be collected and disposed of as hazardous waste. After rinsing, deface the
original label before disposing of the container as regular solid waste.[6]

Quantitative Data

Table 2: Chemical and Hazard Information

Property Value
Molecular Formula Cs3HesN7012
Molecular Weight 755.95 g/mol [1]
CAS Number 2523025-40-1[7]

Acute Toxicity, Oral (Category 4), Acute Aquatic
GHS Classification Toxicity (Category 1), Chronic Aquatic Toxicity
(Category 1)[1]

H302: Harmful if swallowed. H410: Very toxic to
Hazard Statements o ) )
aquatic life with long lasting effects.[1]

Workflow Diagrams
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The following diagrams illustrate the key workflows for safely handling and disposing of
Tri(Amino-PEG3-amide)-amine TFA.
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Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of Tri(Amino-PEG3-amide)-amine TFA.
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Caption: Emergency Response Plan for Spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Tri(Amino-
PEG3-amide)-amine TFA]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-tri-amino-peg3-amide-amine-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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